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Compound of Interest

Compound Name: Dimethyl 5-nitroisophthalate

Cat. No.: B082987

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics and synthetic
methodologies for dimethyl 5-nitroisophthalate, a key intermediate in the synthesis of various
pharmaceutical compounds, including non-ionic X-ray contrast media. This document
consolidates available data on its solubility in organic solvents and presents a detailed
experimental protocol for its preparation.

: ies of Dimethvl 5-Nitroisophthal

Property Value

Chemical Name Dimethyl 5-nitrobenzene-1,3-dicarboxylate
CAS Number 13290-96-5

Molecular Formula C10H9NOs

Molecular Weight 239.18 g/mol

Appearance White to light yellow crystalline powder
Melting Point 123-125 °C

Solubility Profile
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Quantitative solubility data for dimethyl 5-nitroisophthalate in a range of organic solvents is
not extensively available in public literature. However, qualitative solubility descriptions have
been reported and are summarized below. This information is crucial for selecting appropriate
solvent systems for synthesis, purification, and formulation development.

Solvent Qualitative Solubility
Anhydrous Formic Acid Freely Soluble

Toluene Soluble[1][2][3]
Dimethylformamide (DMF) Sparingly Soluble

Ether Very Slightly Soluble
Methylene Dichloride (MDC) Very Slightly Soluble
Alcohol (e.g., Methanol, Ethanol) Practically Insoluble
Water Practically Insoluble

Experimental Protocols: Synthesis of Dimethyl 5-
Nitroisophthalate

The most common method for the synthesis of dimethyl 5-nitroisophthalate is the
esterification of 5-nitroisophthalic acid with methanol, catalyzed by a strong acid such as
sulfuric acid. The following protocol is a representative example of this procedure.

Workflow for the Synthesis of Dimethyl 5-
Nitroisophthalate
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Reactant Preparation

5-Nitroisophthalic Acid Methanol Concentrated Sulfuric Acid

l Reaction l

Combine 5-nitroisophthalic acid and methanol in a reaction flask.

l

Stir at room temperature until solids are dissolved.

:

Slowly add concentrated sulfuric acid. [€————

:

Heat the mixture to reflux for several hours.

Work-up aniPurification

Cool the reaction mixture to room temperature to induce crystallization.

:

Collect the solid product by filtration.

:

Wash the filter cake with deionized water.

l

Dry the purified product.

Dimethyl 5-Nitroisophthalate

Click to download full resolution via product page

Caption: Workflow for the synthesis of dimethyl 5-nitroisophthalate.
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Detailed Methodology

Materials:

5-Nitroisophthalic acid

Methanol

Concentrated sulfuric acid

Deionized water

Equipment:

e Three-necked round-bottom flask

o Condenser

 Stirrer (magnetic or mechanical)

e Heating mantle or oil bath

e Thermometer

« Filtration apparatus (e.g., Buchner funnel and flask)

Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a condenser, stirrer,
and thermometer, combine 5-nitroisophthalic acid and a molar excess of methanol.

» Dissolution: Stir the mixture at room temperature until the 5-nitroisophthalic acid is
completely dissolved.

o Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to
the reaction mixture while stirring.

 Esterification: Heat the mixture to reflux and maintain this temperature for approximately 3-7
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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o Crystallization: After the reaction is complete, cool the mixture to room temperature. The
product, dimethyl 5-nitroisophthalate, will precipitate out of the solution as a white solid.

« |solation: Collect the crystalline product by vacuum filtration.

 Purification: Wash the collected solid with deionized water to remove any remaining acid and
other water-soluble impurities.

» Drying: Dry the purified dimethyl 5-nitroisophthalate, for instance, in a vacuum oven, to
obtain the final product.

This protocol provides a general guideline. Optimization of reaction time, temperature, and
reactant ratios may be necessary to achieve the desired yield and purity.

Applications in Drug Development

Dimethyl 5-nitroisophthalate is a crucial building block in the synthesis of more complex
molecules. Its primary application is as an intermediate in the production of iodinated X-ray
contrast agents. The nitro group can be reduced to an amine, which is then further
functionalized to create the final active pharmaceutical ingredient.

Conclusion

This technical guide has summarized the available solubility information for dimethyl 5-
nitroisophthalate and provided a detailed, actionable protocol for its synthesis. While
guantitative solubility data remains a gap in the current literature, the qualitative data and the
robust synthetic methodology presented here offer valuable resources for researchers and
professionals in the fields of chemical synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082987#dimethyl-5-nitroisophthalate-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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